Cas no 948294-15-3 (5-Methyl-1-phenylpyrazole-3-carbohydrazide)

5-Methyl-1-phenylpyrazole-3-carbohydrazide is a pyrazole-based carbohydrazide derivative with potential applications in medicinal chemistry and organic synthesis. Its structure features a phenyl group at the 1-position and a methyl substituent at the 5-position of the pyrazole ring, enhancing its stability and reactivity. The carbohydrazide functional group offers versatility as a precursor for synthesizing heterocyclic compounds, including hydrazones and azoles, which are valuable in pharmaceutical and agrochemical research. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in diverse reaction conditions. Its well-defined molecular framework makes it a useful intermediate for developing bioactive molecules with potential antimicrobial or anti-inflammatory properties.
5-Methyl-1-phenylpyrazole-3-carbohydrazide structure
948294-15-3 structure
Product Name:5-Methyl-1-phenylpyrazole-3-carbohydrazide
CAS No:948294-15-3
MF:C11H12N4O
MW:216.239181518555
CID:2130733
PubChem ID:26597679
Update Time:2025-08-05

5-Methyl-1-phenylpyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-phenylpyrazole-3-carbohydrazide
    • 5-Methyl-1-phenyl-1H-pyrazole-3-carbohydrazide
    • OR2707
    • 5-methyl-1-phenyl-3-pyrazolecarbohydrazide
    • 5-methyl-1-phenyl-pyrazole-3-carbohydrazide
    • A814624
    • 948294-15-3
    • DB-359031
    • AKOS015842427
    • MDL: MFCD09038318
    • Inchi: 1S/C11H12N4O/c1-8-7-10(11(16)13-12)14-15(8)9-5-3-2-4-6-9/h2-7H,12H2,1H3,(H,13,16)
    • InChI Key: XWSIRESKPCHWMH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)N(C2C=CC=CC=2)N=1)NN

Computed Properties

  • Exact Mass: 216.10111102g/mol
  • Monoisotopic Mass: 216.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.9
  • XLogP3: 1.2

Experimental Properties

  • Melting Point: 132-134

5-Methyl-1-phenylpyrazole-3-carbohydrazide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Methyl-1-phenylpyrazole-3-carbohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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£233.00 2022-03-01
Fluorochem
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Additional information on 5-Methyl-1-phenylpyrazole-3-carbohydrazide

5-Methyl-1-phenylpyrazole-3-carbohydrazide: A Comprehensive Overview

The compound 5-Methyl-1-phenylpyrazole-3-carbohydrazide (CAS No. 948294-15-3) is a fascinating molecule with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and advanced materials. The pyrazole ring at the core of this molecule contributes to its stability and reactivity, making it a valuable substrate for further functionalization.

Recent studies have highlighted the potential of 5-Methyl-1-phenylpyrazole-3-carbohydrazide in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The carbohydrazide group attached to the pyrazole ring has been shown to exhibit promising antioxidant and anti-inflammatory properties, which are critical for combating oxidative stress-related diseases.

In addition to its pharmaceutical applications, 5-Methyl-1-phenylpyrazole-3-carbohydrazide has found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of metallopolymers and hybrid materials. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 5-Methyl-1-phenylpyrazole-3-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the efficient production of this compound with high purity and yield. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times while maintaining product quality.

From an environmental perspective, 5-Methyl-1-phenylpyrazole-3-carbohydrazide has been studied for its biodegradability and eco-friendly properties. Researchers have demonstrated that this compound exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemical agents in certain industrial applications. Its ability to degrade under aerobic conditions further underscores its potential as an environmentally friendly material.

In conclusion, 5-Methyl-1-phenylpyrazole-3-carbohydrazide (CAS No. 948294-15-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable properties, positions it as a key player in the development of innovative solutions in medicine, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is set to grow even further.

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